Cas no 89550-93-6 (Cyclohept[c][1,2]oxathiol-3(8H)-one,4-hydroxy-8-thioxo-)

• Product Name: Cyclohept[c][1,2]oxathiol-3(8H)-one,4-hydroxy-8-thioxo-
• CAS No: 89550-93-6
• MF: C₈H₄O₃S₂
• MW: 212.245559692383
• CID: 722872
• PubChem ID: 55977
• Update Time: 2025-04-19

Cyclohept[c][1,2]oxathiol-3(8H)-one,4-hydroxy-8-thioxo- Chemical and Physical Properties

Names and Identifiers

• Cyclohept[c][1,2]oxathiol-3(8H)-one,4-hydroxy-8-thioxo-
• 8-sulfanylcyclohepta[c]oxathiole-3,4-dione
• thiotropocin
• 4-Hydroxy-8-thioxocyclohepta[c][1,2]oxathiol-3(8H)-one
• SCHEMBL455699
• CHEBI:29694
• 4-hydroxy-8-thioxo-cyclohepta[c][1,2]oxathiol-3(8H)-one
• 4-hydroxy-8-sulfanylidene-3H,8H-cyclohepta[c][1,2]oxathiol-3-one
• 4-Hydroxy-8-thioxocyclohept(c)-1,2-oxathiol-3(8H)-one
• BRN 4415507
• AKOS040749644
• Cyclohept(c)(1,2)oxathiol-3(8H)-one, 4-hydroxy-8-thioxo-
• DTXSID401008865
• CB-104
• 8-SULFANYLCYCLOHEPTA[C][1,2]OXATHIOLE-3,4-DIONE
• 4-hydroxy-8-sulfanylidenecyclohepta[c][1,2]oxathiol-3(8H)-one
• 89550-93-6
• starbld0006428
• Q27110228

• Inchi： 1S/C8H4O3S2/c9-4-2-1-3-5(12)7-6(4)8(10)11-13-7/h1-3,9H
• InChI Key： DQGOJKVIMNNGAH-UHFFFAOYSA-N
• SMILES： OC1C2=C(SOC2=O)C(=S)C=CC=1

Computed Properties

• Exact Mass: 211.960185
• Monoisotopic Mass: 211.960185
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.3
• Topological Polar Surface Area: 69.7

Experimental Properties

• Density: 1.6
• Boiling Point: 351.5°C at 760 mmHg
• Flash Point: 166.4°C
• Refractive Index: 1.714

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones